Cas no 604747-34-4 (N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide)

• Product Name: N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide
• CAS No: 604747-34-4
• MF: C₁₈H₂₂N₄O₂S₂
• MW: 390.522881031036
• CID: 6602206
• PubChem ID: 1470591
• Update Time: 2025-06-09

N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide
• N-[5-[2-(benzylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide
• AKOS000655829
• 604747-34-4
• N-(5-((2-(benzylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide
• F1838-0082
• N-(5-{[(benzylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide

• Inchi： 1S/C18H22N4O2S2/c23-15(19-11-13-7-3-1-4-8-13)12-25-18-22-21-17(26-18)20-16(24)14-9-5-2-6-10-14/h1,3-4,7-8,14H,2,5-6,9-12H2,(H,19,23)(H,20,21,24)
• InChI Key： DDVIFBNVPIMGHX-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(SCC(NCC3=CC=CC=C3)=O)S2)=O)CCCCC1

Computed Properties

• Exact Mass: 390.11841830g/mol
• Monoisotopic Mass: 390.11841830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide

Introduction to N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide and Its Significance in Modern Chemical Biology

N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide, a compound with the CAS number 604747-34-4, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This intricate molecular structure has garnered significant attention in the scientific community due to its potential applications in pharmaceutical research and therapeutic development. The compound's unique chemical framework, characterized by a cyclohexanecarboxamide moiety linked to a 1,3,4-thiadiazole ring, is further embellished with a benzylcarbamoyl methylsulfanyl substituent, which imparts distinct electronic and steric properties essential for its biological activity.

The 1,3,4-thiadiazole core is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the benzylcarbamoyl methylsulfanyl group into the molecular scaffold enhances the compound's interaction with biological targets by introducing both hydrophobic and polar functionalities. This balance is crucial for optimizing pharmacokinetic profiles and improving target binding affinity. The cyclohexanecarboxamide component adds rigidity to the structure while allowing for conformational flexibility, which is often essential for effective drug design.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the potential of this compound more efficiently than ever before. Studies have indicated that derivatives of N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide exhibit promising activity against various disease-related pathways. For instance, preliminary in vitro assays have shown that certain analogs demonstrate inhibitory effects on kinases and other enzymes implicated in cancer progression. These findings align with the growing interest in developing small-molecule inhibitors that can modulate complex signaling networks.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include the formation of the 1,3,4-thiadiazole ring, followed by functionalization with the benzylcarbamoyl methylsulfanyl group and finally coupling with cyclohexanecarboxylic acid derivatives. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, ensuring high yields and purity. These synthetic strategies not only highlight the versatility of current chemical tools but also underscore the importance of innovative approaches in drug discovery.

In the context of drug development, understanding the structural determinants of biological activity is paramount. The N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide scaffold provides an excellent platform for structure-activity relationship (SAR) studies. By systematically varying substituents on different parts of the molecule, researchers can dissect how specific chemical features influence biological outcomes. Such studies are critical for optimizing lead compounds into viable drugs and for gaining insights into molecular recognition processes at the atomic level.

Moreover, recent publications have highlighted the role of thiadiazole derivatives in addressing emerging therapeutic challenges. For example, research has demonstrated that modifications to the 1,3,4-thiadiazole core can alter metabolic stability and bioavailability—key factors determining a drug's efficacy in vivo. The presence of the benzylcarbamoyl methylsulfanyl group has been shown to enhance binding affinity to certain protein targets by inducing favorable interactions such as hydrogen bonding and hydrophobic clustering. These observations underscore why this class of compounds remains a subject of intense investigation.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the exploration of N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide and its derivatives. Predictive models have been developed to forecast biological activities based on molecular descriptors derived from quantum mechanical calculations or spectroscopic data. These computational tools allow researchers to prioritize promising candidates for experimental validation while minimizing resource expenditure—a critical consideration in modern pharmaceutical research where costs are escalating.

Future directions in this field may involve exploring novel synthetic routes that improve scalability or employing biocatalytic methods to enhance sustainability. Additionally, investigating how this compound interacts with biological systems at a mechanistic level could reveal new therapeutic strategies or identify potential side effects early in development. As our understanding of complex biological pathways continues to expand so too does our capacity to design molecules like N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide that can modulate them effectively.

In summary,N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide (CAS no 604747-34-4) stands as a testament to how interdisciplinary approaches can yield innovative solutions in chemical biology. Its unique structural features make it an attractive candidate for further exploration in therapeutic applications ranging from oncology to inflammatory diseases while also serving as an invaluable tool for studying molecular recognition phenomena at an atomic level.